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Compound of Interest

Compound Name: 4-Bromo-1-isopropyl-1H-imidazole

Cat. No.: B1343905 Get Quote

Technical Guide: 4-Bromo-1-isopropyl-1H-
imidazole
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 4-Bromo-1-isopropyl-1H-imidazole,

a heterocyclic compound of interest in medicinal and synthetic chemistry.

Molecular Data
The fundamental molecular properties of 4-Bromo-1-isopropyl-1H-imidazole are summarized

below.

Property Value Source

Molecular Formula C₆H₉BrN₂ [1]

Molecular Weight 189.05 g/mol [1]

Structural and Chemical Properties
4-Bromo-1-isopropyl-1H-imidazole is characterized by an imidazole ring substituted with a

bromine atom at the 4-position and an isopropyl group at the 1-position. The presence of the

bromine atom makes it a versatile precursor for further chemical modifications, particularly
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through metal-catalyzed cross-coupling reactions. This reactivity allows for the synthesis of

more complex imidazole derivatives, which are scaffolds for developing new pharmacologically

active molecules. The isopropyl group influences the compound's steric and electronic

properties, which can affect its lipophilicity and metabolic stability—key factors in drug design.

Applications in Research and Development
This compound serves as a valuable building block in the synthesis of potential kinase

inhibitors and other biologically active molecules. The imidazole core is a known

pharmacophore that can interact with various biological targets.

Note on Experimental Protocols and Signaling Pathways: Detailed experimental protocols for

the synthesis or use of 4-Bromo-1-isopropyl-1H-imidazole, as well as specific biological

signaling pathways it may modulate, are not extensively detailed in publicly available literature.

Researchers interested in utilizing this compound would typically develop specific protocols

based on the desired synthetic outcome or biological application.

Logical Relationship of Compound Properties and
Applications
The chemical structure of 4-Bromo-1-isopropyl-1H-imidazole directly informs its utility in drug

discovery and organic synthesis. The following diagram illustrates the logical flow from its

structural features to its applications.
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Logical Flow: From Structure to Application
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Caption: Logical relationship of 4-Bromo-1-isopropyl-1H-imidazole.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1343905?utm_src=pdf-body-img
https://www.benchchem.com/product/b1343905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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